Cas no 643725-72-8 (4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine)

4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine structure
643725-72-8 structure
Product Name:4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine
CAS No:643725-72-8
MF:C7H12N2S
MW:156.248579978943
MDL:MFCD05222068
CID:961252
PubChem ID:3641287
Update Time:2023-11-22

4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolemethanamine,4-(1-methylethyl)-(9CI)
    • [4-(propan-2-yl)-1,3-thiazol-2-yl]methanamine
    • (4-Isopropylthiazol-2-yl)methanamine
    • NE20802
    • 4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine
    • MDL: MFCD05222068
    • Inchi: 1S/C7H12N2S/c1-5(2)6-4-10-7(3-8)9-6/h4-5H,3,8H2,1-2H3
    • InChI Key: VSGIPJCMOMQAOQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)C)N=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 223.0±23.0 °C at 760 mmHg
  • Flash Point: 88.7±22.6 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine Security Information

4-(propan-2-yl)-1,3-thiazol-2-ylmethanamine Pricemore >>

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